Cas no 53663-39-1 (2-Bromo-3-methylbenzoic acid)

• Product Name: 2-Bromo-3-methylbenzoic acid
• CAS No: 53663-39-1
• MF: C₈H₇BrO₂
• MW: 215.043981790543
• MDL: MFCD00079721
• CID: 56454
• PubChem ID: 24879854
• Update Time: 2025-08-03

2-Bromo-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-methylbenzoic acid
• 3-Methyl -2-Bromobenzoic acid
• 2-Bromo-m-toluic acid
• 2-Bromo-3-methyl
• 2-Brom-3-methyl-benzoesaeure
• 2-Bromo-3-carboxytoluene
• 2-bromo-3-methyl-benzoic acid
• 3-Methyl-2-bromobenzoic acid
• 2-Bromo-3-methylbenzoic acid,98%
• CS-W007601
• Benzoic acid, bromo-3-methyl-
• BCP24535
• FT-0611418
• DTXSID20370813
• LSRTWJCYIWGKCQ-UHFFFAOYSA-N
• A7807
• B3636
• MFCD00079721
• J-508232
• EN300-116227
• AKOS005259124
• Z1269235887
• AM20060891
• PS-7945
• SY005150
• SCHEMBL9504
• 2-Bromo-3-methylbenzoic acid, 97%
• 53663-39-1
• AC-4387
• DTXCID40321847
• benzoic acid, 2-bromo-3-methyl-
• DB-020605

• MDL： MFCD00079721
• Inchi： 1S/C8H7BrO2/c1-5-3-2-4-6(7(5)9)8(10)11/h2-4H,1H3,(H,10,11)
• InChI Key： LSRTWJCYIWGKCQ-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)O)=CC=CC=1C

Computed Properties

• Exact Mass: 213.96300
• Monoisotopic Mass: 213.963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.599
• Melting Point: 135.0 to 139.0 deg-C
• Boiling Point: 308.3±30.0 °C at 760 mmHg
• Flash Point: 140.2℃
• Refractive Index: 1.595
• PSA: 37.30000
• LogP: 2.45570
• Solubility: Not determined

2-Bromo-3-methylbenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-Bromo-3-methylbenzoic acid

Comprehensive Guide to 2-Bromo-3-methylbenzoic acid (CAS No. 53663-39-1): Properties, Applications, and Industry Insights

2-Bromo-3-methylbenzoic acid (CAS No. 53663-39-1) is a halogenated aromatic carboxylic acid with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its bromine and methyl substituents on the benzene ring, serves as a versatile intermediate in organic synthesis. Its molecular formula, C₈H₇BrO₂, and structural features make it a focal point for chemists exploring cross-coupling reactions and drug discovery.

In recent years, the demand for 2-Bromo-3-methylbenzoic acid has surged due to its role in synthesizing biologically active molecules. Researchers frequently search for "CAS 53663-39-1 suppliers" or "2-Bromo-3-methylbenzoic acid synthesis methods," reflecting its industrial importance. The compound’s melting point (typically 150–155°C) and solubility in polar solvents like ethanol or DMSO are critical parameters for laboratory applications.

From an environmental perspective, green chemistry initiatives have spurred interest in optimizing the synthesis of brominated aromatic compounds. Questions like "How to reduce waste in 2-Bromo-3-methylbenzoic acid production?" align with global trends toward sustainable practices. Innovations such as catalytic bromination and microwave-assisted reactions are gaining traction, addressing both efficiency and ecological concerns.

The pharmaceutical industry leverages CAS 53663-39-1 as a building block for nonsteroidal anti-inflammatory drugs (NSAIDs) and antimicrobial agents. Its electron-withdrawing bromo group enhances reactivity in palladium-catalyzed couplings, a hot topic in medicinal chemistry forums. Analysts note rising Google searches for "2-Bromo-3-methylbenzoic acid price trends," underscoring its commercial value.

Quality control is paramount for 53663-39-1, with HPLC and NMR being standard analytical tools. Laboratories often inquire about "purity standards for 2-Bromo-3-methylbenzoic acid" or "CAS 53663-39-1 storage conditions," emphasizing the need for precise handling. Proper storage in amber glass containers under inert atmospheres ensures stability.

In material science, derivatives of 2-Bromo-3-methylbenzoic acid contribute to liquid crystal and polymer additives. Its integration into organic electronics research responds to queries like "Can brominated aromatics improve OLED efficiency?"—a testament to interdisciplinary applications. Patent databases reveal growing filings involving this compound, particularly in advanced materials.

Regulatory compliance remains a key discussion point. While 53663-39-1 isn’t classified as hazardous under most jurisdictions, suppliers must provide SDS documentation and ensure adherence to REACH or FDA guidelines. Searches for "2-Bromo-3-methylbenzoic acid safety data" highlight user awareness of regulatory frameworks.

Future prospects for CAS 53663-39-1 include expanded roles in bioconjugation and proteomics, areas frequently explored in life sciences journals. As AI-driven drug design accelerates, the compound’s utility in high-throughput screening workflows may further elevate its profile. Industry reports predict steady market growth, driven by R&D investments in small-molecule therapeutics.

In summary, 2-Bromo-3-methylbenzoic acid (CAS No. 53663-39-1) exemplifies the intersection of chemistry and innovation. Its multifaceted applications—from pharmaceutical intermediates to material science—cater to evolving scientific and industrial needs, making it a compound of enduring relevance.